Methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate

• IUPAC Name: methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate
• InChI: InChI=1S/C11H10N2O4S/c1-17-10(15)6-2-4-7(5-3-6)12-9-8(14)13-11(16)18-9/h2-5,9,12H,1H3,(H,13,14,16)
• InChI Key: ORKJQPIUBQIRGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC2C(=O)NC(=O)S2
• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol

Description

“Methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate” is a chemical compound with the empirical formula C11H10N2O4S. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “Methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate” is represented by the linear formula C11H10N2O4S. The molecular weight of the compound is 266.277.

Physical And Chemical Properties Analysis

“Methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate” is a solid compound. Its SMILES string is O=C(SC1)N(CC2=CC=C(C=C2)C(OC)=O)C1=O. The InChI key is PJDOYJQPIYQMAZ-UHFFFAOYSA-N.

Scientific Research Applications

Antimicrobial Activity

This compound has been studied for its potential use as an antimicrobial agent. . The ability to inhibit bacterial growth makes it a candidate for further research in developing new antibiotics.

Antioxidant Properties

In pharmaceutical research, antioxidants play a crucial role in protecting cells from oxidative stress. . This property is beneficial for preventing or treating diseases associated with oxidative damage.

Biochemical Research

In biochemistry, this compound is used to study enzyme reactions and metabolic pathways. . Understanding its role in such biochemical processes can lead to the development of targeted therapies.

Chemical Synthesis

Methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoate serves as a building block in chemical synthesis. . Its role in synthesis is vital due to the thiazolidine ring’s presence in many bioactive compounds.

Pharmaceutical Research

. It’s used in the design and testing of new drug candidates, particularly in the exploration of novel therapeutic agents.

Safety and Hazards

The compound is classified under GHS07 and has a hazard statement H317, which indicates that it may cause an allergic skin reaction. Precautionary measures include avoiding skin contact (P280). It falls under storage class code 11, which refers to combustible solids.